Cas no 796033-00-6 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-1-(phenylmethyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-1-(phenylmethyl)-
• CAS No: 796033-00-6
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 835025
• PubChem ID: 73013657
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-chloropyrrolo[2,3-b]pyridine-5-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-1-(phenylmethyl)-
• 796033-00-6

• Inchi： 1S/C15H11ClN2O2/c16-13-11-6-7-18(9-10-4-2-1-3-5-10)14(11)17-8-12(13)15(19)20/h1-8H,9H2,(H,19,20)
• InChI Key： VFJHPCVEKXUZTH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C2C=1C=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.0509053g/mol
• Monoisotopic Mass: 286.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų